Cas no 1580-05-8 (2-Bromo-4-fluoro-1,3,5-trimethylbenzene)

2-Bromo-4-fluoro-1,3,5-trimethylbenzene is a halogenated aromatic compound featuring bromine and fluorine substituents on a symmetrically substituted benzene ring. Its well-defined structure, with three methyl groups at the 1, 3, and 5 positions, enhances steric and electronic control in synthetic applications. The bromine and fluorine atoms provide reactive sites for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s stability and predictable reactivity are advantageous for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its crystalline solid form ensures ease of handling and storage under standard laboratory conditions. This compound is particularly useful in the development of complex organic molecules requiring precise substitution patterns.

2-Bromo-4-fluoro-1,3,5-trimethylbenzene structure

1580-05-8 structure

Product Name:2-Bromo-4-fluoro-1,3,5-trimethylbenzene

CAS No:1580-05-8

MF:C₉H₁₀BrF

MW:217.078105449677

MDL:MFCD22683870

CID:1106933

PubChem ID:71650935

Update Time:2025-06-08

2-Bromo-4-fluoro-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2,4,6-trimethylfluorobenzene
- 2-Bromo-4-fluoro-1,3,5-trimethylbenzene
- 2-Brom-4-aethoxy-pyridin
- 2-Brom-4-chlorphenethylbromid
- 2-Brom-4-chlorphenethyl-bromid
- 2-Brom-4-ethoxy-pyridin
- 2-brom-4-ethoxy-pyridine
- 2-Brom-4-fluor-1,3,5-trimethyl-benzol
- 2-bromo-4-ethoxy-pyridine
- 2-bromo-4-fluoro-1,3,5-trimethyl-benzene
- AK123017
- Brom-fluor-mesitylen
- KB-228537
- AK155913
- BENZENE, 2-BROMO-4-FLUORO-1,3,5-TRIMETHYL-
- 2-Bromo-4-fluoromesitylene
- CM12117
- FCH2307835
- AS05665
- AX8290298
- CS-0061221
- DS-8658
- DB-315157
- SY023002
- SCHEMBL23249000
- AKOS024219121
- MFCD22683870
- A856810
- 1580-05-8
- MDL： MFCD22683870
- Inchi： 1S/C9H10BrF/c1-5-4-6(2)9(11)7(3)8(5)10/h4H,1-3H3
- InChI Key： ZFFSUDYUALDHPF-UHFFFAOYSA-N
- SMILES： BrC1C(C)=CC(C)=C(C=1C)F

Computed Properties

Exact Mass: 215.995
Monoisotopic Mass: 215.99499g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 3.8

Experimental Properties

Density: 1.368±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 102.5-103 ºC (14 Torr)
Flash Point: 94.5±20.8 ºC,
Refractive Index: 1.5350 (589.3 nm 24 ºC)
Solubility: Insuluble (6.9E-3 g/L) (25 ºC),
PSA: 0

2-Bromo-4-fluoro-1,3,5-trimethylbenzene Pricemore >>

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